Cas no 1261992-51-1 (4-(3-Carboxyphenyl)-2-chlorobenzoic acid)

• Product Name: 4-(3-Carboxyphenyl)-2-chlorobenzoic acid
• CAS No: 1261992-51-1
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• MDL: MFCD18320259
• CID: 1037539
• Update Time: 2025-11-02

4-(3-Carboxyphenyl)-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 4-(3-Carboxyphenyl)-2-chlorobenzoic acid
• ACMC-209ba1
• AK106608
• ANW-18887
• CTK8A9889
• KB-235425
• MolPort-015-153-428

• MDL： MFCD18320259
• Inchi： 1S/C14H9ClO4/c15-12-7-9(4-5-11(12)14(18)19)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： SEOIMCAUVMASRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Carboxyphenyl)-2-chlorobenzoic acid

4-(3-Carboxyphenyl)-2-chlorobenzoic Acid (CAS 1261992-51-1): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 4-(3-Carboxyphenyl)-2-chlorobenzoic acid (CAS 1261992-51-1) has emerged as a valuable aromatic carboxylic acid derivative with diverse applications. This bifunctional compound features both a chloro substituent and carboxylic acid groups, making it particularly useful in pharmaceutical intermediates and material science applications. Its molecular structure, C₁₄H₉ClO₄, offers unique reactivity patterns that organic chemists frequently exploit in cross-coupling reactions and polymer synthesis.

The growing interest in 4-(3-Carboxyphenyl)-2-chlorobenzoic acid reflects current trends in green chemistry and sustainable synthesis. Researchers are particularly interested in how this compound can serve as a building block for metal-organic frameworks (MOFs), which are gaining attention for their potential in carbon capture technologies and hydrogen storage solutions - two of the most searched topics in materials science today. The presence of both electron-withdrawing (chloro) and electron-donating (carboxylic acid) groups creates interesting electronic properties that make it valuable for designing functional materials.

From a synthetic perspective, CAS 1261992-51-1 demonstrates excellent potential in peptide coupling reactions, a fact that has drawn attention from the pharmaceutical research community. Recent studies (2023-2024) highlight its utility in creating biologically active scaffolds, particularly for targeted drug delivery systems - another hot topic in medicinal chemistry. The compound's dual carboxylic acid functionality allows for selective modifications at either the 3-position or 2-position, providing synthetic flexibility that researchers value when developing new therapeutic agents.

The physical properties of 4-(3-Carboxyphenyl)-2-chlorobenzoic acid contribute significantly to its utility. With a molecular weight of 276.67 g/mol and typical carboxylic acid characteristics, it exhibits good solubility in polar organic solvents while remaining stable under standard laboratory conditions. These properties make it particularly suitable for high-throughput screening applications and combinatorial chemistry approaches that are revolutionizing drug discovery processes.

In material science applications, the chlorobenzoic acid moiety of this compound has shown promise in creating liquid crystal materials with unique optical properties. The rigid biphenyl core combined with polar functional groups allows for precise control over molecular alignment - a crucial factor in developing next-generation display technologies and organic electronic devices. This aligns perfectly with current industry demands for more efficient OLED materials and flexible electronics components.

Quality control of CAS 1261992-51-1 typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and 1H/13C NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with high purity grades (>98%) available for research purposes. Proper storage conditions (room temperature in sealed containers) ensure long-term stability, making it a reliable reagent for various synthetic applications.

The commercial availability of 4-(3-Carboxyphenyl)-2-chlorobenzoic acid has increased significantly in recent years, reflecting growing demand from both academic research institutions and industrial R&D departments. Current market analysis shows particular interest from companies developing specialty chemicals and advanced materials, with projected growth in applications related to renewable energy technologies and biomedical engineering.

From an environmental standpoint, CAS 1261992-51-1 presents relatively low ecological risk when handled properly, though standard precautions for organic acids should always be followed. The compound's potential for biodegradation and absence of persistent bioaccumulation characteristics make it an attractive option compared to more environmentally problematic alternatives, aligning with the chemical industry's shift toward greener alternatives.

Future research directions for 4-(3-Carboxyphenyl)-2-chlorobenzoic acid likely focus on expanding its applications in catalysis and nanomaterial synthesis. Early studies suggest potential uses in creating molecularly imprinted polymers for sensor applications and as a precursor for functionalized graphene derivatives - both areas experiencing rapid growth. The compound's versatility ensures it will remain relevant as new technologies emerge in organic chemistry and materials science.